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Cat. No.: B15572528 Get Quote

As an investigational drug not yet approved by the U.S. Food and Drug Administration (FDA), a

specific Safety Data Sheet (SDS) and official disposal procedures for TRV045 are not publicly

available.[1][2][3][4] Researchers, scientists, and drug development professionals handling

TRV045 must adhere to general best practices for the disposal of investigational

pharmaceutical compounds and follow the specific guidelines provided by their institution's

Environmental Health and Safety (EHS) department. The information provided herein is based

on established protocols for managing laboratory chemical waste.

Immediate Safety and Handling Precautions
Given that TRV045 is a selective sphingosine-1-phosphate subtype 1 (S1P1) receptor

modulator, it is a biologically active molecule and should be handled with care.[2][3][4]

Standard laboratory procedures for handling potent compounds should be followed to minimize

exposure. This includes the use of personal protective equipment (PPE) such as lab coats,

safety glasses, and chemical-resistant gloves. All handling of the solid compound or

concentrated solutions should be performed in a ventilated enclosure, such as a fume hood.

Step-by-Step Disposal Procedure for TRV045
The following is a general, step-by-step guide for the proper disposal of TRV045 and

associated waste materials. This procedure is based on standard guidelines for the disposal of

non-DEA controlled investigational substances.[5]

Waste Collection:
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All materials contaminated with TRV045, including unused or expired compound,

solutions, empty vials, contaminated pipette tips, gloves, and other labware, must be

collected as hazardous chemical waste.[6]

Do not dispose of TRV045 down the drain or in regular solid waste.

Original containers of the drug, whether full, partially full, or empty, should be placed

directly into the designated hazardous waste container.[5][6]

Container Selection and Labeling:

Use a compatible, leak-proof container for waste collection. The container should be kept

closed except when adding waste.

Affix a "HAZARDOUS WASTE" label to the container.[5] This label must include:

The full chemical name: "TRV045" (avoiding abbreviations).

The name of the Principal Investigator (PI) and a contact phone number.

The laboratory's building and room number.

A clear description of the contents, including any solvents and their approximate

concentrations.

Waste Storage:

Store the labeled hazardous waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.[5]

The SAA should be a secure area, and the waste container should be placed within

secondary containment to prevent spills.[5]

Regularly inspect the SAA to ensure containers are properly sealed and there are no

leaks.[5]

Arranging for Final Disposal:
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Once the waste container is full, or if the research is concluded, contact your institution's

EHS department to request a waste pickup.[5]

The EHS department will arrange for the transportation of the waste to a licensed

hazardous waste disposal facility, where it will typically be destroyed via incineration in

accordance with EPA regulations.[5][6][7]

Data Presentation
There is no publicly available quantitative data on the specific physical and chemical properties

of TRV045. For an investigational compound, this information is typically found in the official

Safety Data Sheet provided by the manufacturer.

Experimental Protocols
While TRV045 has been evaluated in nonclinical models of neuropathic pain and in Phase 1

clinical studies, detailed experimental protocols are not available in the public domain.[2][3]

Visualizing the Disposal Workflow
The following flowchart outlines the general logical workflow for the proper disposal of an

investigational compound like TRV045 in a research setting.
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General Disposal Workflow for Investigational Compounds

Start: Generation of
TRV045 Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect all TRV045-contaminated
materials as hazardous waste

Use a compatible, sealed,
and properly labeled

hazardous waste container

Store waste container in a
designated Satellite

Accumulation Area (SAA)

In case of a spill,
follow lab-specific

cleanup procedures

Contact Institutional EHS
for waste pickup

End: Waste is incinerated
by a licensed facility

Click to download full resolution via product page

Caption: General workflow for the safe disposal of investigational compounds.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15572528?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


It is imperative to consult with your institution's specific guidelines and the manufacturer,

Trevena, Inc., for the most accurate and complete safety and disposal information for TRV045.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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